5,5-Diphenylpent-4-enenitrile

• CAS No.: 14551-68-9
• Molecular Formula: C17H15N
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 5,5-diphenylpent-4-enenitrile
• InChI: InChI=1S/C17H15N/c18-14-8-7-13-17(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-6,9-13H,7-8H2
• InChI Key: OJMNEELZNJFJDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CCCC#N)C2=CC=CC=C2

Description

5,5-Diphenylpent-4-enenitrile is a useful research compound. Its molecular formula is C17H15N and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 73.g (1.5 mol) of sodium cyanide in 1 liter of hexamethylphosphoramide at ambient temperature was added over a 1 hour period a solution of 290. g (1 mol) of 4-bromo-1,1-diphenyl-1-butene in 0.5 liters of hexamethylphosphoramide. The mixture was stirred overnight, poured into 2 liters of water and extracted with 3×1 liters of ether. The ether extracts were combined, washed with 3×0.5 liters of Water, 0.5 liters of brine, and dried over sodium sulfate. The resulting crude solid was recrystallized from isopropyl ether to give 190 .g (80%) of 5,5-diphenyl-4-pentenenitrile as a white solid (mp 64°-66° C.) .